1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with an ethyl group at position 1, a trifluoromethyl (CF₃) group at position 4, and a carboxylic acid (–COOH) at position 5. The CF₃ group enhances lipophilicity and metabolic stability, while the carboxylic acid contributes to hydrogen bonding and solubility in polar solvents. This compound is of interest in medicinal chemistry and agrochemical research due to the bioactivity of pyrazole derivatives .
Properties
Molecular Formula |
C7H7F3N2O2 |
|---|---|
Molecular Weight |
208.14 g/mol |
IUPAC Name |
2-ethyl-4-(trifluoromethyl)pyrazole-3-carboxylic acid |
InChI |
InChI=1S/C7H7F3N2O2/c1-2-12-5(6(13)14)4(3-11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14) |
InChI Key |
UOTSLTADNMZIDW-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=C(C=N1)C(F)(F)F)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes: Several synthetic routes exist for the preparation of 1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid. One common method involves the reaction of 4-(trifluoromethyl)benzenesulfonyl chloride with ethyl hydrazinecarboxylate. The reaction proceeds through nucleophilic substitution, resulting in the formation of the desired compound.
Reaction Conditions: The reaction typically takes place under inert gas (nitrogen or argon) at low temperatures. Solvents such as chloroform or methanol may be used. The product is obtained as a light yellow, low-melting solid.
Industrial Production Methods: While industrial-scale production methods may vary, the synthetic route described above can be adapted for large-scale production. Optimization of reaction conditions, purification, and yield are crucial for efficient manufacturing.
Chemical Reactions Analysis
1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid can undergo various chemical reactions:
Oxidation: It may participate in oxidation reactions, potentially leading to the formation of related derivatives.
Reduction: Reduction of the carboxylic acid group could yield the corresponding alcohol.
Substitution: Nucleophilic substitution reactions can occur at the pyrazole ring or the carboxylic acid group.
Nucleophilic Substitution: Ethyl hydrazinecarboxylate, base (e.g., sodium hydroxide), and an appropriate solvent.
Oxidation: Oxidizing agents (e.g., potassium permanganate, chromic acid).
Reduction: Reducing agents (e.g., lithium aluminum hydride, sodium borohydride).
Major Products: The major products depend on the specific reaction conditions. Potential products include derivatives with modified functional groups or altered substitution patterns.
Scientific Research Applications
1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid finds applications in various fields:
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: It may serve as a pharmacophore or scaffold for drug design.
Medicine: Research into its potential therapeutic effects.
Industry: Used in the development of agrochemicals, pharmaceuticals, and materials.
Mechanism of Action
The exact mechanism by which this compound exerts its effects depends on its specific application. It may interact with molecular targets, modulate pathways, or influence biological processes.
Comparison with Similar Compounds
Substituent Position and Electronic Effects
1-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid ():
This analog substitutes position 1 with a p-tolyl group and positions 4 and 5 with –COOH and CF₃, respectively. The reversed positions of CF₃ and –COOH (compared to the target compound) alter electronic effects. The CF₃ group at position 5 may reduce the acidity of the adjacent –COOH group due to its electron-withdrawing nature .1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid ():
Here, the CF₃ group is at position 3, adjacent to the –COOH at position 4. This proximity increases the acidity of the –COOH group compared to the target compound, where CF₃ is at position 4 and –COOH at position 5. The ethyl group at position 1 in both compounds ensures similar steric environments .Ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate ():
This ester derivative has CF₃ at position 3 and an ethyl ester (–COOEt) at position 5. The ester group reduces polarity and hydrogen-bonding capacity compared to the carboxylic acid in the target compound. This difference impacts solubility and pharmacokinetic properties .
Data Tables
Table 1: Key Properties of Selected Pyrazole Derivatives
| Compound Name | Substituents (Positions) | Molecular Formula | Key Applications/Properties |
|---|---|---|---|
| 1-Ethyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid | 1: Et; 4: CF₃; 5: –COOH | C₇H₇F₃N₂O₂ | Medicinal chemistry lead optimization |
| 1-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid | 1: p-tolyl; 4: –COOH; 5: CF₃ | C₁₂H₉F₃N₂O₂ | Agrochemical intermediates |
| 1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid | 1: Et; 3: CF₃; 4: –COOH | C₇H₇F₃N₂O₂ | High acidity for salt formation |
| Ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate | 1: Et; 3: CF₃; 5: –COOEt | C₉H₁₁F₃N₂O₂ | Lipophilic prodrug development |
Table 2: Comparative Acidity and Solubility
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
